Cas no 1000573-93-2 (4-Bromo-2-chloro-6-methylphenyl isothiocyanate)

• Product Name: 4-Bromo-2-chloro-6-methylphenyl isothiocyanate
• CAS No: 1000573-93-2
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• CID: 3157784
• PubChem ID: 26599154
• Update Time: 2025-04-21

4-Bromo-2-chloro-6-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-methylphenyl isothiocyanate
• 5-bromo-1-chloro-2-isothiocyanato-3-methylbenzene
• 1000573-93-2

• MDL： MFCD09878186
• Inchi： 1S/C8H5BrClNS/c1-5-2-6(9)3-7(10)8(5)11-4-12/h2-3H,1H3
• InChI Key： BMTOGEQRCYUMJQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)N=C=S)Cl

Computed Properties

• Exact Mass: 260.90146Da
• Monoisotopic Mass: 260.90146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.5Ų